3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one

• IUPAC Name: 3,3-dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one
• InChI: InChI=1S/C22H26N2O3/c1-22(2)20(23-21(22)26)16-10-12-24(13-11-16)19(25)14-27-18-9-5-7-15-6-3-4-8-17(15)18/h3-9,16,20H,10-14H2,1-2H3,(H,23,26)
• InChI Key: LJEINAYWEXNJPA-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(NC1=O)C2CCN(CC2)C(=O)COC3=CC=CC4=CC=CC=C43)C
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one, also known as ANAVEX 2-73, is a drug candidate that has been extensively researched in recent years due to its potential therapeutic applications. ANAVEX 2-73 is a sigma-1 receptor agonist that has shown promise in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and Rett syndrome.

Mechanism of Action

3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one 2-73 acts as a sigma-1 receptor agonist, which has been shown to have neuroprotective and neurorestorative effects. Sigma-1 receptors are located in various regions of the brain and are involved in several cellular processes, including calcium signaling, protein folding, and oxidative stress.
Biochemical and Physiological Effects:
3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one 2-73 has been shown to have several biochemical and physiological effects in preclinical models of neurological disorders. These effects include the reduction of oxidative stress, the inhibition of neuroinflammation, and the improvement of cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of 3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one 2-73 is its ability to cross the blood-brain barrier, which allows it to directly target the central nervous system. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its efficacy in clinical trials.

Future Directions

There are several future directions for the research of 3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one 2-73. One direction is to further investigate its mechanism of action and identify other potential targets for the drug. Another direction is to conduct clinical trials to determine its efficacy in humans and to identify any potential side effects. Additionally, researchers may explore the use of 3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one 2-73 in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one 2-73 involves several steps, including the reaction of 2-naphthol with acetyl chloride to form 2-acetylnaphthalene, which is then reacted with piperidine to form 1-(2-naphthalen-1-yloxyacetyl)piperidine. This intermediate is then reacted with 3,3-dimethylacryloyl chloride and triethylamine to form the final product, 3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one 2-73.

Scientific Research Applications

3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one 2-73 has been extensively studied in preclinical models of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and Rett syndrome. In these studies, 3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one 2-73 has been shown to improve cognitive function, reduce oxidative stress, and decrease neuroinflammation.